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Cat. No.: B15135824

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed application notes and protocols for the in vitro characterization

of Tyk2-IN-18-d3, a deuterated derivative of a potent and selective Tyrosine Kinase 2 (Tyk2)

inhibitor. The provided methodologies are intended to guide researchers in setting up robust

biochemical and cellular assays to determine the potency and selectivity of this compound.

Introduction to Tyk2

Tyrosine Kinase 2 (Tyk2) is a non-receptor tyrosine kinase and a member of the Janus kinase

(JAK) family. It plays a crucial role in the signal transduction of various cytokines, including type

I interferons (IFN-α/β), interleukin (IL)-6, IL-10, IL-12, and IL-23.[1][2] Dysregulation of the Tyk2

signaling pathway is associated with the pathogenesis of numerous autoimmune and

inflammatory diseases such as psoriasis, lupus, and inflammatory bowel disease.[1] Tyk2

inhibitors can be classified based on their binding site: ATP-competitive inhibitors that bind to

the catalytic JH1 domain and allosteric inhibitors that bind to the regulatory pseudokinase (JH2)

domain.
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The signaling cascade initiated by cytokine binding to their receptors leads to the activation of

Tyk2 and its partner JAKs. This, in turn, results in the phosphorylation and activation of Signal

Transducer and Activator of Transcription (STAT) proteins, which then translocate to the

nucleus to regulate gene expression.

Extracellular Space Cell Membrane

Intracellular Space

Cytokines
(e.g., IL-12, IL-23, Type I IFN) Cytokine Receptor

Binding
Tyk2Activation

JAK Partner
(JAK1 or JAK2)

Activation
STAT

Phosphorylation

Phosphorylation
pSTAT
(Dimer)

Dimerization
Nucleus

Translocation
Gene Expression

Regulation

Click to download full resolution via product page

Figure 1: Simplified Tyk2 Signaling Pathway.

Biochemical Potency Assessment: ADP-Glo™
Kinase Assay
Biochemical assays are fundamental for determining the direct inhibitory effect of a compound

on the kinase's enzymatic activity. The ADP-Glo™ Kinase Assay is a luminescence-based

method that quantifies the amount of ADP produced during a kinase reaction, which is directly

proportional to kinase activity.

Experimental Protocol
This protocol outlines the steps to determine the IC50 value of Tyk2-IN-18-d3 against

recombinant Tyk2 enzyme.

Materials and Reagents:

Recombinant human Tyk2 enzyme

Tyk2 substrate (e.g., a generic tyrosine kinase substrate peptide)
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Tyk2-IN-18-d3

Known Tyk2 inhibitor (positive control, e.g., Deucravacitinib)

ATP (Adenosine 5'-triphosphate)

Kinase Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

DMSO (Dimethyl sulfoxide)

ADP-Glo™ Kinase Assay Kit (Promega)

384-well white plates

Procedure:

Compound Preparation: Prepare a 10-point serial dilution of Tyk2-IN-18-d3 in DMSO. A

typical starting concentration is 10 mM. Further dilute these in the kinase buffer.

Enzyme and Substrate Preparation: Dilute the Tyk2 enzyme and substrate to their optimal

concentrations in the kinase buffer. These concentrations should be predetermined through

enzyme and substrate titration experiments.

Reaction Setup:

Add 2.5 µL of the diluted Tyk2-IN-18-d3 or control (DMSO for negative control, known

inhibitor for positive control) to the wells of a 384-well plate.

Add 2.5 µL of the Tyk2 enzyme solution to each well and pre-incubate for 15 minutes at

room temperature.

Initiate the kinase reaction by adding 5 µL of a solution containing ATP and the substrate

peptide at their respective Km concentrations.

Kinase Reaction: Incubate the plate at room temperature for a set time (e.g., 60-120

minutes).

ADP Detection:
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Stop the reaction by adding 5 µL of ADP-Glo™ Reagent. Incubate for 40 minutes at room

temperature to deplete the remaining ATP.

Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and initiate a luciferase

reaction. Incubate for 30 minutes at room temperature.

Data Acquisition: Measure the luminescence signal using a plate reader.

Data Analysis: Normalize the data using the positive (100% inhibition) and negative (0%

inhibition) controls. Plot the percentage of inhibition against the logarithm of the inhibitor

concentration and fit the data to a four-parameter logistic equation to determine the IC50

value.

Parameter Example Value

Tyk2 Enzyme Conc. 1-5 nM

Substrate Peptide Conc. 0.2 µM

ATP Conc. (at Km) 10-100 µM

Final DMSO Conc. < 1%

Incubation Time 120 minutes

Table 1: Example Parameters for Tyk2 Biochemical Assay.
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Figure 2: Workflow for the ADP-Glo™ Biochemical Assay.
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Cellular Potency Assessment: STAT3
Phosphorylation Assay
While biochemical assays are crucial, cellular assays are necessary to confirm that a

compound can effectively inhibit the target within a more physiologically relevant context. This

protocol describes a method to measure the inhibition of IL-23-induced STAT3 phosphorylation

in a human cell line. A recent study highlighted a compound with a similar N-(methyl-

d3)pyridazine-3-carboxamide skeleton that demonstrated excellent inhibitory potency against

STAT3 phosphorylation.

Experimental Protocol
Materials and Reagents:

Human cell line expressing the IL-23 receptor (e.g., NK-92 cells or engineered HEK293

cells)

Cell culture medium and supplements

Recombinant human IL-23

Tyk2-IN-18-d3

Positive control inhibitor

DMSO

Phosphate-Buffered Saline (PBS)

Lysis Buffer

Anti-phospho-STAT3 (Tyr705) antibody

Anti-total-STAT3 antibody

HRP-conjugated secondary antibody

Chemiluminescent substrate
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96-well cell culture plates

Procedure:

Cell Plating: Seed cells in a 96-well plate at an appropriate density and allow them to adhere

or recover overnight.

Compound Treatment: Starve the cells in a low-serum medium for 2-4 hours. Then, pre-treat

the cells with serially diluted Tyk2-IN-18-d3 or controls for 1-2 hours.

Cytokine Stimulation: Stimulate the cells with an EC80 concentration of recombinant human

IL-23 for a predetermined time (e.g., 15-30 minutes) to induce STAT3 phosphorylation.

Cell Lysis: Wash the cells with cold PBS and then add lysis buffer to each well.

Protein Quantification: Determine the protein concentration of each lysate using a standard

method (e.g., BCA assay).

Western Blot or ELISA:

Western Blot: Separate equal amounts of protein by SDS-PAGE, transfer to a membrane,

and probe with primary antibodies against phospho-STAT3 and total STAT3, followed by

HRP-conjugated secondary antibodies.

ELISA: Use a sandwich ELISA kit to quantify the levels of phospho-STAT3 and total STAT3

in the cell lysates.

Data Acquisition: For Western blots, detect the chemiluminescent signal. For ELISA,

measure the absorbance.

Data Analysis: Quantify the band intensity (Western blot) or absorbance (ELISA). Normalize

the phospho-STAT3 signal to the total STAT3 signal for each sample. Calculate the

percentage of inhibition relative to the IL-23 stimulated control and determine the IC50 value.
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Parameter Example Value

Cell Seeding Density 50,000 cells/well

Pre-incubation Time 2 hours

IL-23 Concentration (EC80) 1-10 ng/mL

IL-23 Stimulation Time 20 minutes

Table 2: Example Parameters for Cellular STAT3 Phosphorylation Assay.

Selectivity Profiling
To ensure the therapeutic potential and minimize off-target effects, it is critical to assess the

selectivity of Tyk2-IN-18-d3 against other members of the JAK family (JAK1, JAK2, JAK3). The

biochemical ADP-Glo™ assay protocol described above can be adapted to profile the

compound against these related kinases by using the respective recombinant enzymes and

their optimized substrates. A highly selective compound will exhibit a significantly higher IC50

value for off-target kinases compared to Tyk2.

Kinase Example IC50 for a Selective Inhibitor

Tyk2 ++ (e.g., < 50 nM)

JAK1 +++ (e.g., > 500 nM)

JAK2 ++++ (e.g., > 1000 nM)

JAK3 ++++ (e.g., > 1000 nM)

Table 3: Illustrative Selectivity Profile Data.

By following these detailed protocols, researchers can effectively evaluate the in vitro potency

and selectivity of Tyk2-IN-18-d3, providing crucial data for its continued development as a

potential therapeutic agent for autoimmune and inflammatory diseases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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